An In-Depth Technical Guide to 1,4,6-tri-O-galloyl-beta-D-glucose: From Chemical Structure to Therapeutic Potential
An In-Depth Technical Guide to 1,4,6-tri-O-galloyl-beta-D-glucose: From Chemical Structure to Therapeutic Potential
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 1,4,6-tri-O-galloyl-beta-D-glucose, a naturally occurring gallotannin with significant potential in various research and development fields. We will delve into its chemical and physical properties, spectroscopic characterization, natural sources, and methods for its isolation and purification. Furthermore, this guide will explore its burgeoning biological activities, including its antioxidant, anti-inflammatory, and potential anti-cancer properties, shedding light on the underlying mechanisms of action.
Molecular Structure and Physicochemical Properties
1,4,6-tri-O-galloyl-beta-D-glucose is a hydrolyzable tannin, a class of polyphenolic compounds characterized by a central glucose core esterified with one or more gallic acid units. In this specific isomer, three galloyl groups are attached to the hydroxyl groups at positions 1, 4, and 6 of the beta-D-glucopyranose ring.
The presence of numerous phenolic hydroxyl groups from the galloyl moieties and the glucose core bestows upon this molecule its characteristic polarity and potential for extensive hydrogen bonding. These structural features are pivotal to its chemical reactivity and biological activities.
| Property | Value | Source |
| Molecular Formula | C₂₇H₂₄O₁₈ | [1] |
| Molecular Weight | 636.47 g/mol | [1] |
| IUPAC Name | [(2R,3S,4R,5R,6S)-4,5-dihydroxy-3,6-bis[(3,4,5-trihydroxybenzoyl)oxy]oxan-2-yl]methyl 3,4,5-trihydroxybenzoate | [1] |
| CAS Number | 94513-58-3 | [1] |
| Appearance | White or off-white powder | Inferred from related compounds |
| Solubility | Soluble in polar solvents like water, methanol, and ethanol. | Inferred from structure |
Spectroscopic Characterization
The precise structural elucidation of 1,4,6-tri-O-galloyl-beta-D-glucose is paramount for its identification and characterization. This is achieved through a combination of spectroscopic techniques.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the connectivity and stereochemistry of the molecule.
¹H-NMR (Proton NMR): The ¹H-NMR spectrum of 1,4,6-tri-O-galloyl-beta-D-glucose exhibits characteristic signals for the anomeric proton of the glucose unit, the protons of the glucose ring, and the aromatic protons of the three galloyl groups. The chemical shifts and coupling constants of the glucose protons are crucial for confirming the β-anomeric configuration and the positions of the galloyl substitutions.
¹³C-NMR (Carbon NMR): The ¹³C-NMR spectrum provides information on all the carbon atoms in the molecule. Key signals include those for the anomeric carbon, the other carbons of the glucose core, the ester carbonyl carbons, and the aromatic carbons of the galloyl moieties.
A study on a trigalloylglucose isomer identified as 1,4,6-tri-O-galloyl-β-D-glucopyranose provided the following NMR data, which can be used as a reference.[2]
Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of the molecule, further confirming its identity. High-resolution mass spectrometry (HRMS) provides the exact mass, which can be used to determine the elemental composition. The fragmentation pattern in MS/MS experiments can help to identify the different components of the molecule, such as the loss of galloyl groups.[3]
Infrared (IR) Spectroscopy
Natural Occurrence and Isolation
1,4,6-tri-O-galloyl-beta-D-glucose has been identified as a natural constituent in various plants. Notably, it has been found in special tea genetic resources (Camellia sinensis), which are a rich source of this compound.[2] The presence of this and other gallotannins contributes to the astringent taste and potential health benefits of these plants.
Experimental Protocol: Isolation and Purification from Camellia sinensis
The following is a generalized protocol for the isolation and purification of 1,4,6-tri-O-galloyl-beta-D-glucose from tea leaves, based on a published method.[2][5]
Workflow for Isolation and Purification
Caption: Workflow for isolating 1,4,6-tri-O-galloyl-beta-D-glucose.
Step-by-Step Methodology:
-
Extraction:
-
Grind dried tea leaves into a fine powder.
-
Extract the powder with 70% aqueous acetone at room temperature with constant stirring.
-
Filter the extract and repeat the extraction process on the residue to ensure maximum yield.
-
Combine the filtrates.
-
-
Concentration:
-
Remove the acetone from the combined filtrate under reduced pressure using a rotary evaporator.
-
-
Liquid-Liquid Partitioning:
-
Partition the resulting aqueous solution sequentially with ethyl acetate.
-
Collect the ethyl acetate fractions, which will contain the gallotannins.
-
-
Purification by Semi-Preparative High-Performance Liquid Chromatography (HPLC):
-
Concentrate the ethyl acetate fraction to dryness.
-
Dissolve the residue in a suitable solvent (e.g., methanol).
-
Inject the solution onto a semi-preparative C18 HPLC column.
-
Elute with a gradient of acetonitrile and water (with a small amount of acid, e.g., acetic acid, to improve peak shape).
-
Monitor the elution profile using a UV detector at a wavelength of 280 nm.
-
Collect the fractions corresponding to the peak of 1,4,6-tri-O-galloyl-beta-D-glucose.
-
Confirm the purity of the collected fractions by analytical HPLC.
-
Chemical Synthesis
The chemical synthesis of specific galloylglucose isomers like 1,4,6-tri-O-galloyl-beta-D-glucose presents a significant challenge due to the need for regioselective protection and deprotection of the hydroxyl groups on the glucose core. While a total synthesis for the 1,3,6-isomer has been reported, a specific, detailed protocol for the 1,4,6-isomer is not yet widely available.[6] The general strategy involves:
-
Regioselective Protection of Glucose: Utilizing protecting groups to selectively block the hydroxyl groups at positions 2 and 3, leaving the hydroxyls at 1, 4, and 6 available for galloylation.
-
Galloylation: Esterification of the free hydroxyl groups with a protected form of gallic acid.
-
Deprotection: Removal of all protecting groups to yield the final product.
The development of an efficient and scalable synthesis of 1,4,6-tri-O-galloyl-beta-D-glucose is a key area for future research to enable more extensive biological studies.
Biological Activities and Mechanisms of Action
Gallotannins, in general, are known for a wide range of biological activities, and 1,4,6-tri-O-galloyl-beta-D-glucose is emerging as a compound of interest. Much of the detailed mechanistic work has been performed on the more abundant penta-O-galloyl-β-D-glucose (PGG), but these findings provide a strong basis for investigating the specific effects of the 1,4,6-tri-O-galloyl isomer.
Antioxidant Activity
The multiple phenolic hydroxyl groups in 1,4,6-tri-O-galloyl-beta-D-glucose make it a potent antioxidant. It can neutralize free radicals by donating a hydrogen atom or an electron, thereby preventing oxidative damage to cells and biomolecules.
Mechanism of Antioxidant Action
Caption: Antioxidant mechanism of 1,4,6-tri-O-galloyl-beta-D-glucose.
Experimental Protocol: In Vitro Antioxidant Assays
-
DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This is a common and straightforward method to assess the radical scavenging capacity of a compound. The reduction of the stable DPPH radical by an antioxidant is measured spectrophotometrically.
-
ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay: Similar to the DPPH assay, this method measures the ability of a compound to scavenge the pre-formed ABTS radical cation.
Anti-inflammatory Activity
Chronic inflammation is implicated in a wide range of diseases. Polyphenols, including gallotannins, have demonstrated anti-inflammatory properties. While specific studies on the 1,4,6-isomer are limited, related compounds like penta-O-galloyl-β-D-glucose have been shown to inhibit key inflammatory pathways.[7][8]
Potential Anti-inflammatory Signaling Pathway
Caption: Potential inhibition of the NF-κB pathway by 1,4,6-tri-O-galloyl-beta-D-glucose.
Experimental Protocol: In Vitro Anti-inflammatory Assay
-
Nitric Oxide (NO) Production in LPS-stimulated RAW 264.7 Macrophages: This assay is a widely used in vitro model to screen for anti-inflammatory activity.
-
Culture RAW 264.7 macrophage cells.
-
Pre-treat the cells with various concentrations of 1,4,6-tri-O-galloyl-beta-D-glucose.
-
Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response and nitric oxide production.
-
Measure the amount of nitrite (a stable product of NO) in the cell culture supernatant using the Griess reagent. A reduction in nitrite levels indicates an anti-inflammatory effect.[9][10][11]
-
Potential Anti-cancer Activity
Several studies have highlighted the anti-cancer potential of gallotannins, particularly penta-O-galloyl-β-D-glucose (PGG). PGG has been shown to induce apoptosis (programmed cell death) in various cancer cell lines by activating signaling pathways such as the p53 pathway.[12][13][14] Given the structural similarities, it is plausible that 1,4,6-tri-O-galloyl-beta-D-glucose may also possess anti-cancer properties.
Potential Anti-cancer Signaling Pathway
Caption: Potential p53-mediated apoptotic pathway induced by 1,4,6-tri-O-galloyl-beta-D-glucose.
Experimental Protocol: In Vitro Anti-cancer Assays
-
Cell Viability Assay (MTT or CCK-8): To determine the cytotoxic effect of the compound on cancer cells.
-
Apoptosis Assay (Annexin V/Propidium Iodide Staining): To quantify the number of apoptotic and necrotic cells after treatment with the compound.
-
Western Blot Analysis: To investigate the effect of the compound on the expression levels of key proteins involved in apoptosis signaling pathways (e.g., p53, Bax, Bcl-2, caspases).
Future Perspectives and Drug Development
1,4,6-tri-O-galloyl-beta-D-glucose represents a promising natural product with a range of potential therapeutic applications. Its potent antioxidant and potential anti-inflammatory and anti-cancer activities warrant further investigation.
For drug development professionals, key areas of focus should include:
-
Development of a scalable and cost-effective synthetic route to ensure a consistent and pure supply of the compound for preclinical and clinical studies.
-
In-depth mechanistic studies to fully elucidate the molecular targets and signaling pathways modulated by this specific isomer.
-
Preclinical in vivo studies to evaluate its efficacy, pharmacokinetics, and safety profile in relevant animal models of disease.
-
Lead optimization to potentially enhance its potency, selectivity, and drug-like properties through medicinal chemistry approaches.
The comprehensive understanding of the chemical and biological properties of 1,4,6-tri-O-galloyl-beta-D-glucose outlined in this guide provides a solid foundation for its future exploration as a novel therapeutic agent.
References
-
Guidelines for anti‐inflammatory assays in RAW264.7 cells. (2025, October 18). ResearchGate. Retrieved from [Link]
- Lee, H.W., et al. (2017). Anti-Inflammatory Effects of 1,2,3,4,6-Penta-O-Galloyl beta-D-Glucose in LPS-Stimulated Macrophages. Journal of The Korean Society of Food Science and Nutrition, 46(4), 409-416.
- An in vitro inhibitory effect on RAW 264.7 cells by anti- inflammatory compounds from Smilax corbularia Kunth. (n.d.). Asian Pacific Journal of Allergy and Immunology.
- Pauvert, Y., Gaudreault, R., & Charette, A. B. (n.d.).
- Anti-inflammatory Effects of Complex Extract including in LPS-induced RAW 264.7 Cells. (2019, November 25). Journal of Korean Medicine, 40(4), 85-94.
- 1,2,3,4,6‑penta‑O‑galloyl‑β‑D‑glucose alleviates inflammation and oxidative stress in diabetic nephropathy rats through MAPK/NF‑κB and ERK/Nrf2/HO‑1 signaling pathways. (2022, August 26). Experimental and Therapeutic Medicine, 24(4), 639.
- Vasodilatory and anti-inflammatory effects of the 1,2,3,4,6-penta-O-galloyl-beta-D-glucose (PGG) via a nitric oxide-cGMP pathway. (2005, November 7). European Journal of Pharmacology, 524(1-3), 121-129.
- α‑rhamnrtin‑3‑α‑rhamnoside exerts anti‑inflammatory effects on lipopolysaccharide‑stimulated RAW264.7 cells by abrogating NF‑κB and activating the Nrf2 signaling pathway. (2021, September 14). International Journal of Molecular Medicine, 48(5), 195.
- Apoptotic and DNA Damage Effect of 1,2,3,4,6-Penta-O-galloyl-beta-D-glucose in Cisplatin-Resistant Non-Small Lung Cancer Cells via Phosphorylation of H2AX, CHK2 and p53. (n.d.). Molecules, 25(1), 126.
- 1,2,3,4,6‑penta‑O‑galloyl‑β‑D‑glucose alleviates inflammation and oxidative stress in diabetic nephropathy rats through MAPK/NF‑κB and ERK/Nrf2/HO‑1 signaling pathways. (2022, August 26). Experimental and Therapeutic Medicine, 24(4), 639.
- Effects of 1,2,3,4,6-Penta-O-galloyl-β-D-glucose on HepG2 cell cycle and apoptosis. (n.d.).
- In vitro anti-hepatocellular carcinogenesis of 1,2,3,4,6-Penta-O-galloyl-β-D-glucose. (2023, March 27). Journal of Traditional and Complementary Medicine, 13(2), 177-187.
- Investigation of the inhibition effect of 1,2,3,4,6-pentagalloyl-β-D-glucose on gastric cancer cells based on a network pharmacology approach and experimental validation. (2022, August 2). Frontiers in Pharmacology, 13, 934593.
- Antioxidant 1,2,3,4,6-Penta-O-galloyl-β-D-glucose Alleviating Apoptosis and Promoting Bone Formation Is Associated with Estrogen Receptors. (2024, October 29). International Journal of Molecular Sciences, 25(21), 12896.
- Yang, J., Rainville, P., Liu, K., & Pointer, B. (n.d.). Quantification of Mono and Disaccharides in Foods.
- Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. (2019, April 21). Organic & Biomolecular Chemistry, 17(16), 3935-3958.
- Separation and identification of an abundant trigalloylglucose from special tea genetic resources. (2022, July 15). Beverage Plant Research, 2, 14.
- 1,3,6-TRI-O-GALLOYL-BETA-GLUCOPYRANOSIDE - Optional[FTIR] - Spectrum. (n.d.). SpectraBase.
-
1,4,6-Tri-O-Galloyl-Beta-D-Glucose. (n.d.). PubChem. Retrieved from [Link]
- Preparation of Penta-O-galloyl-β-D-glucose from tannic acid and plasma pharmacokinetic Analyses by Liquid-Liquid Extraction and Reverse-Phase HPLC. (n.d.). Molecules, 16(5), 4057-4069.
- Preliminary exploration on anti-inflammatory mechanism of Corilagin (beta-1- O-galloyl-3,6-(R)-hexahydroxydiphenoyl-D-glucose) in vitro. (n.d.). International Immunopharmacology, 8(7), 1059-1064.
- Isolation and Characterization of Galloylglucoses Effective against Multidrug-Resistant Strains of Escherichia coli and Klebsiella pneumoniae. (2022, August 8). Antibiotics, 11(8), 1066.
- Preparation of [14C]-Labelled 1,2,3,4,6-Penta-O-Galloyl-β-ᴅ-Glucose and Related Gallotannins. (2025, August 9).
-
1,3,6-Tri-O-Galloyl-Beta-D-Glucose. (n.d.). PubChem. Retrieved from [Link]
- 1,3,6-Tri-O-galloyl-beta-D-glucose. (n.d.). MedChem Express.
- 1,3,6-Tri-O-galloyl-β-D-glucose. (n.d.). Sigma-Aldrich.
- Quantification of Mono and Disaccharides in Foods. (n.d.).
- (a) MS/MS spectra of galloyl glucose at [M-H] − m/z 331. (b) A characteristic fragmentation pattern of galloyl glucose in the negative ion mode. (n.d.).
- Showing Compound 1,2,6-Trigalloyl-beta-D-glucopyranose (FDB018710). (2010, April 8). FooDB.
- A Technical Guide to 6-O-(Triphenylmethyl)
- HPLC METHODOLOGY MANUAL. (2020, March 5). University of Notre Dame.
- High-Performance Liquid Chromatography Determination of Free Sugars and Mannitol in Mushrooms Using Corona Charged Aerosol Detection. (n.d.). Food Analytical Methods, 14, 1333-1341.
Sources
- 1. 1,4,6-Tri-O-Galloyl-Beta-D-Glucose | C27H24O18 | CID 10077822 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. maxapress.com [maxapress.com]
- 3. researchgate.net [researchgate.net]
- 4. spectrabase.com [spectrabase.com]
- 5. Isolation and Characterization of Galloylglucoses Effective against Multidrug-Resistant Strains of Escherichia coli and Klebsiella pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
- 6. thieme-connect.de [thieme-connect.de]
- 7. Anti-Inflammatory Effects of 1,2,3,4,6-Penta-O-Galloyl beta-D-Glucose in LPS-Stimulated Macrophages [agris.fao.org]
- 8. 1,2,3,4,6‑penta‑O‑galloyl‑β‑D‑glucose alleviates inflammation and oxidative stress in diabetic nephropathy rats through MAPK/NF‑κB and ERK/Nrf2/HO‑1 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. pdf.benchchem.com [pdf.benchchem.com]
- 11. Anti-inflammatory Effects of Complex Extract including in LPS-induced RAW 264.7 Cells [e-jar.org]
- 12. researchgate.net [researchgate.net]
- 13. <em>In vitro</em> anti-hepatocellular carcinogenesis of 1,2,3,4,6-Penta-O-galloyl-β-D-glucose | Food & Nutrition Research [foodandnutritionresearch.net]
- 14. Frontiers | Investigation of the inhibition effect of 1,2,3,4,6-pentagalloyl-β-D-glucose on gastric cancer cells based on a network pharmacology approach and experimental validation [frontiersin.org]
